Cas no 1376360-62-1 (1-(1,1,1-trifluoropropan-2-yl)piperazine)

1-(1,1,1-Trifluoropropan-2-yl)piperazine is a fluorinated piperazine derivative with notable applications in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The compound exhibits improved resistance to enzymatic degradation compared to non-fluorinated analogs, contributing to prolonged efficacy in target systems. Its structural versatility allows for further functionalization, enabling the development of novel drug candidates or crop protection agents. The presence of both a piperazine ring and a trifluoropropyl moiety offers a balanced combination of polarity and steric effects, facilitating selective interactions in molecular design. This compound is typically handled under controlled conditions due to its reactivity.
1-(1,1,1-trifluoropropan-2-yl)piperazine structure
1376360-62-1 structure
Product Name:1-(1,1,1-trifluoropropan-2-yl)piperazine
CAS No:1376360-62-1
MF:C7H13F3N2
MW:182.186732053757
MDL:MFCD22056463
CID:4594929
PubChem ID:73994670
Update Time:2025-10-29

1-(1,1,1-trifluoropropan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(1,1,1-trifluoropropan-2-yl)piperazine
    • MDL: MFCD22056463
    • Inchi: 1S/C7H13F3N2/c1-6(7(8,9)10)12-4-2-11-3-5-12/h6,11H,2-5H2,1H3
    • InChI Key: WCRXTGORRIAFDQ-UHFFFAOYSA-N
    • SMILES: N1(C(C)C(F)(F)F)CCNCC1

1-(1,1,1-trifluoropropan-2-yl)piperazine Pricemore >>

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Additional information on 1-(1,1,1-trifluoropropan-2-yl)piperazine

Introduction to 1-(1,1,1-trifluoropropan-2-yl)piperazine (CAS No. 1376360-62-1)

1-(1,1,1-trifluoropropan-2-yl)piperazine, also known by its CAS number 1376360-62-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various drugs due to their ability to modulate a range of biological targets. The introduction of trifluoromethyl groups into the molecular structure imparts unique chemical and pharmacological properties, making it a valuable candidate for further investigation.

The chemical structure of 1-(1,1,1-trifluoropropan-2-yl)piperazine consists of a piperazine ring substituted with a 1,1,1-trifluoropropan-2-yl group. The presence of the trifluoromethyl moiety significantly influences the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Recent studies have highlighted the potential of this compound in various therapeutic areas, including central nervous system (CNS) disorders and cancer.

In the context of CNS disorders, 1-(1,1,1-trifluoropropan-2-yl)piperazine has shown promising results in preclinical studies. Research has demonstrated its ability to modulate serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression and schizophrenia. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited selective serotonin reuptake inhibition (SSRI) activity, suggesting its potential as an antidepressant agent.

Beyond its applications in CNS disorders, 1-(1,1,1-trifluoropropan-2-yl)piperazine has also been investigated for its anticancer properties. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A notable study published in Cancer Research in 2023 demonstrated that this compound effectively induced apoptosis in breast cancer cells by disrupting the PI3K/AKT signaling pathway.

The synthesis of 1-(1,1,1-trifluoropropan-2-yl)piperazine involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-amino-3,3,3-trifluoropropanol with piperazine under appropriate conditions. This method provides a high yield and purity of the final product, making it suitable for large-scale production. The ease of synthesis and availability of starting materials contribute to its potential as a lead compound in drug discovery programs.

In addition to its therapeutic potential, 1-(1,1,1-trifluoropropan-2-yl)piperazine has been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows for good penetration across biological membranes, while the trifluoromethyl group enhances metabolic stability and reduces the risk of rapid degradation. These properties make it an attractive candidate for further development as a drug candidate.

The safety profile of 1-(1,1,1-trifluoropropan-2-yl)piperazine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(1,1,1-trifluoropropan-2-yl)piperazine (CAS No. 1376360-62-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.

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